Cas no 2172386-37-5 (2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-(2-methoxyethyl)formamido}acetic acid)

• Product Name: 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-(2-methoxyethyl)formamido}acetic acid
• CAS No: 2172386-37-5
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 5766619
• PubChem ID: 165815824
• Update Time: 2025-10-31

2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-(2-methoxyethyl)formamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]-N-(2-methoxyethyl)formamido}acetic acid
• 2172386-37-5
• EN300-1487573
• 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-(2-methoxyethyl)formamido}acetic acid

• Inchi： 1S/C24H26N2O6/c1-31-13-12-26(14-21(27)28)22(29)24(10-11-24)25-23(30)32-15-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,20H,10-15H2,1H3,(H,25,30)(H,27,28)
• InChI Key： OSJDAIHHLXOKHJ-UHFFFAOYSA-N
• SMILES： O=C(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)CCOC

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-(2-methoxyethyl)formamido}acetic acid

Introduction to 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-(2-methoxyethyl)formamido}acetic Acid (CAS No. 2172386-37-5)

2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-(2-methoxyethyl)formamido}acetic acid is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2172386-37-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The intricate structure of this compound, featuring a complex arrangement of functional groups, contributes to its unique chemical properties and potential therapeutic applications.

The molecular framework of 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-(2-methoxyethyl)formamido}acetic acid incorporates several key structural elements that are critical for its biological function. The presence of a fluoren-9-yl moiety, which is a substituted benzene ring system, enhances the compound's solubility and stability in biological environments. This feature is particularly important for drug design, as it ensures better absorption and distribution within the body.

In addition to the fluoren-9-yl group, the compound features a cyclopropyl ring, which is known for its ability to improve binding affinity and selectivity in protein interactions. The cyclopropyl group is strategically positioned within the molecule to interact with specific targets, thereby modulating biological pathways. This structural feature has been widely recognized in the development of small-molecule inhibitors and drugs.

The amide and carboxylic acid functional groups in 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-(2-methoxyethyl)formamido}acetic acid contribute to its ability to form hydrogen bonds with biological targets. These interactions are crucial for the compound's efficacy, as they allow it to bind tightly to its intended receptors or enzymes. The presence of a methoxycarbonyl group further enhances the compound's reactivity and binding capabilities, making it a versatile scaffold for drug design.

The N-(2-methoxyethyl) formamido moiety adds another layer of complexity to the molecule, providing additional sites for interaction with biological targets. This group has been shown to improve pharmacokinetic properties, such as bioavailability and metabolic stability, which are essential for the successful development of new drugs.

Recent research has highlighted the potential of 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-(2-methoxyethyl)formamido}acetic acid in various therapeutic areas. Studies have demonstrated its efficacy in inhibiting specific enzymes involved in inflammatory pathways, making it a promising candidate for the treatment of chronic inflammatory diseases. Additionally, preliminary investigations suggest that this compound may have applications in oncology, particularly in targeting pathways involved in cancer cell proliferation.

The synthesis of 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-(2-methoxyethyl)formamido}acetic acid presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Modern techniques such as solid-phase synthesis and flow chemistry have been instrumental in streamlining the production process, making it more efficient and scalable.

The pharmacological profile of this compound is still under extensive investigation. However, early studies indicate that it exhibits good selectivity towards its target enzymes, minimizing off-target effects. This selectivity is crucial for developing drugs with high efficacy and low toxicity. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties.

The role of computational modeling has been increasingly recognized in the development of novel compounds like 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-(2-methoxyethyl)formamido}acetic acid. Computational methods such as molecular docking and molecular dynamics simulations have enabled researchers to predict how this compound interacts with biological targets at an atomic level. These insights have been invaluable in guiding the design and optimization of new drug candidates.

The future prospects for 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-(2-methoxyethyl)formamido}acetic acid are promising. As more research is conducted, its potential applications in various therapeutic areas are likely to be uncovered. Collaborative efforts between academic researchers and pharmaceutical companies will be essential in translating these findings into clinical applications.

In conclusion, 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-(2-methoxyethyl)formamido}acetic acid (CAS No. 2172386-37) represents a significant advancement in pharmaceutical research. Its unique structure and promising biological activities make it a valuable tool for drug discovery and development. As our understanding of this compound grows, so too does our optimism for its future contributions to medicine.